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Compound of Interest

Compound Name: Clinafloxacin hydrochloride

Cat. No.: B029996

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro antibacterial
susceptibility of Clinafloxacin hydrochloride. The methodologies are based on established
standards for broth microdilution, agar dilution, and disk diffusion testing.

Data Presentation

The following tables summarize the in vitro activity of Clinafloxacin hydrochloride against a
wide range of bacterial pathogens. Minimum Inhibitory Concentration (MIC) values and zone
diameters for disk diffusion are presented for comparative analysis.

Table 1: Minimum Inhibitory Concentration (MIC) of
Clinafloxacin Hydrochloride against Gram-Positive
Bacteria
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Bacterial
Species

No. of Isolates

MICso (pg/mL)

MICoo (pg/mL)

MIC Range
(ng/imL)

Staphylococcus
aureus
(Methicillin-

susceptible)

100

0.03

0.06

<0.015-0.12

Staphylococcus
aureus
(Methicillin-

resistant)

100

0.5

0.03->4

Staphylococcus

epidermidis

0.06

0.5

<0.015-2

Enterococcus

faecalis

100

0.12

0.25

0.03-1

Enterococcus
faecium
(Vancomycin-

susceptible)

50

0.12

0.5

0.06-1

Enterococcus
faecium
(Vancomycin-

resistant)

50

0.25

0.12-2

Streptococcus
pneumoniae
(Penicillin-

susceptible)

100

0.12

0.12

<0.015-0.25

Streptococcus
pneumoniae
(Penicillin-

resistant)

100

0.25

0.5

0.06-1

Streptococcus

pyogenes

50

0.06

0.12

<0.015-0.25
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Table 2: Minimum Inhibitory Concentration (MIC) of
Clinafloxacin Hydrochloride against Gram-Negative

Bacterial MIC Range
. No. of Isolates ~ MICso (pg/mL) MICoo (pg/mL)

Species (ng/mL)
Escherichia coli 200 0.06 0.5 <0.015-8
Klebsiella

) 150 0.12 1 <0.015- 16
pneumoniae
Enterobacter

100 0.25 2 <0.015- 16
cloacae
Pseudomonas
_ 100 1 4 0.12->32

aeruginosa
Haemophilus
) 100 <0.015 0.03 <0.015 - 0.06
influenzae
Moraxella

) 50 <0.015 0.03 <0.015 - 0.06
catarrhalis
Neisseria

50 0.015 0.06 <0.015-0.12

gonorrhoeae

Table 3: Disk Diffusion Zone Diameter Interpretive

teria for Clinafl : irachloride ( lisk

Interpretation Zone Diameter (mm)

Corresponding MIC

(ng/mL)
Susceptible (S) >21 <1.0
Intermediate (1) 18- 20 2.0
Resistant (R) <17 >24.0

Note: These interpretive criteria are based on proposed standards and should be validated

internally.
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Experimental Protocols

Detailed methodologies for key antibacterial susceptibility tests are provided below.

Broth Microdilution MIC Assay

This method determines the minimum inhibitory concentration (MIC) of Clinafloxacin
hydrochloride in a liquid growth medium.

a. Materials:

o Clinafloxacin hydrochloride reference powder

o Sterile 96-well microtiter plates

o Cation-adjusted Mueller-Hinton Broth (CAMHB)

e Bacterial inoculum standardized to 0.5 McFarland

 Sterile diluents (e.g., sterile water, DMSO)

e Incubator (35°C + 2°C)

e Spectrophotometer

b. Preparation of Clinafloxacin Hydrochloride Stock Solution:

» Clinafloxacin hydrochloride is freely soluble in aqueous solutions.

» Prepare a stock solution of 1 mg/mL in a suitable sterile solvent (e.g., sterile deionized water
or DMSO).

o Further dilutions should be made in CAMHB to achieve the desired concentrations for the
assay.

C. Inoculum Preparation:

e From a fresh (18-24 hours) culture, select 3-5 isolated colonies.
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e Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland
standard (approximately 1-2 x 108 CFU/mL).

« Dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of
approximately 5 x 10> CFU/mL in each well of the microtiter plate.

d. Assay Procedure:
o Dispense 50 pL of CAMHB into each well of a 96-well plate.

e Add 50 pL of the appropriate Clinafloxacin hydrochloride dilution to the first well of each
row to be tested, creating a 2-fold serial dilution across the plate.

 Inoculate each well (except for the sterility control) with 50 pL of the prepared bacterial
inoculum.

 Include a growth control well (no antibiotic) and a sterility control well (no inoculum).
 Incubate the plates at 35°C £ 2°C for 16-20 hours in ambient air.

e. Interpretation of Results: The MIC is the lowest concentration of Clinafloxacin
hydrochloride that completely inhibits visible growth of the organism as detected by the
unaided eye.
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Click to download full resolution via product page
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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